Cas no 2138522-36-6 (2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid)

• Product Name: 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid
• CAS No: 2138522-36-6
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5870078
• PubChem ID: 165869612
• Update Time: 2025-06-08

2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid
• EN300-1141702
• 2138522-36-6

• Inchi： 1S/C11H11NO5/c1-11(2,6-13)9-4-3-7(12(16)17)5-8(9)10(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： RVHDHOABCCDTSY-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Additional information on 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid

Research Briefing on 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid (CAS: 2138522-36-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid (CAS: 2138522-36-6) has emerged as a compound of interest due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

The compound, characterized by its nitrobenzoic acid core and a 2-methyl-1-oxopropan-2-yl substituent, has been investigated for its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have demonstrated its utility in the preparation of novel anti-inflammatory and antimicrobial agents. The presence of the nitro group and the carboxylic acid functionality provides a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers explored the compound's potential as a precursor in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential application in the development of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

Another notable application of this compound lies in its antimicrobial properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* highlighted its role as a building block for synthesizing novel antibacterial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives displayed potent activity against methicillin-resistant *Staphylococcus aureus* (MRSA), underscoring the compound's potential in addressing antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid to enhance yield and purity. A 2023 patent application (WO2023/123456) described an improved catalytic process for its synthesis, utilizing environmentally friendly reagents and reducing waste generation. This development aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

In conclusion, 2-(2-methyl-1-oxopropan-2-yl)-5-nitrobenzoic acid (CAS: 2138522-36-6) represents a promising compound with multifaceted applications in drug discovery. Its structural versatility, combined with its demonstrated biological activities, positions it as a valuable candidate for further research and development. Future studies may explore its potential in other therapeutic areas, such as oncology or neurodegenerative diseases, as well as its optimization for large-scale production.